Cas no 6628-18-8 (2,5-Dithiahexane)

2,5-Dithiahexane structure
2,5-Dithiahexane structure
Product Name:2,5-Dithiahexane
CAS No:6628-18-8
MF:C4H10S2
MW:122.252198696136
CID:863394
PubChem ID:23110
Update Time:2025-04-19

2,5-Dithiahexane Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dithiahexane
    • 1,2-bis(methylsulfanyl)ethane
    • Ethylenebis(methyl sulfide)
    • 1,2-Bis(methylmercapto)ethane
    • 1,2-Bis(methylthio)ethane
    • CH3SCH2CH2SCH3
    • Inchi: 1S/C4H10S2/c1-5-3-4-6-2/h3-4H2,1-2H3
    • InChI Key: UJTDKNZVLGVLFT-UHFFFAOYSA-N
    • SMILES: S(C)CCSC

Computed Properties

  • Exact Mass: 122.0225
  • Monoisotopic Mass: 122.02239267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 17.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Density: 1.0440
  • Melting Point: -101.52°C (estimate)
  • Boiling Point: 178.5°C
  • Refractive Index: 1.5290
  • PSA: 0
  • LogP: 1.71240
  • FEMA: 4298 | 2,5-DITHIAHEXANE
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